Cas no 2229507-57-5 (2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene)

• Product Name: 2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene
• CAS No: 2229507-57-5
• MF: C₉H₆BrF
• MW: 213.046345233917
• CID: 5931888
• PubChem ID: 88744823
• Update Time: 2025-10-29

2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene
• EN300-1905939
• SCHEMBL11220327
• 2229507-57-5

• Inchi： 1S/C9H6BrF/c1-2-3-7-4-5-9(11)8(10)6-7/h1,4-6H,3H2
• InChI Key： DIMRWPXHAALDAS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC#C)F

Computed Properties

• Exact Mass: 211.96369g/mol
• Monoisotopic Mass: 211.96369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene

Chemical Profile of 2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene (CAS No: 2229507-57-5)

2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene, identified by its CAS number 2229507-57-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound belongs to the class of aryl derivatives, characterized by its bromo and fluoro substituents, as well as an alkyne functional group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The presence of both bromo and fluoro atoms in the benzene ring enhances the reactivity and versatility of 2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the application of halogenated aromatic compounds in medicinal chemistry. The fluorine atom, in particular, is widely recognized for its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. For instance, fluorinated aromatic rings have been incorporated into a variety of small-molecule drugs to improve their pharmacokinetic properties. The compound 2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene serves as a promising building block for such applications, offering a scaffold that can be readily modified to explore new pharmacological targets.

The alkyne moiety in 2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene further extends its utility in synthetic chemistry. Propargyl groups are frequently employed in the construction of macrocycles and polycyclic frameworks due to their ability to participate in cycloaddition reactions, such as the [3+2] cycloaddition with azides to form triazoles. These triazole derivatives have found utility in various applications, including drug delivery systems and polymer science. The combination of bromo, fluoro, and alkyne functionalities makes 2-bromo-1-fluoro-4-(prop-2-yn-1-yl)benzene a versatile precursor for generating a wide range of functionalized compounds.

Recent studies have highlighted the potential of 2-bromo-1-fluoro-4-(prop-2-yn-1-yb)benzene in the development of novel agrochemicals. The structural motif present in this compound is similar to several known bioactive molecules that exhibit herbicidal and fungicidal properties. By leveraging its reactive sites, researchers have synthesized derivatives that exhibit enhanced efficacy against resistant plant pathogens. This underscores the importance of halogenated aryl compounds as scaffolds for designing next-generation crop protection agents.

The role of computational chemistry in optimizing synthetic routes for 2-bromo-l-fluoro-l-prop-l-ylnyl benzene has also been well-documented. Advanced computational methods, such as density functional theory (DFT), have been employed to predict reaction outcomes and identify optimal conditions for its synthesis. These computational insights have not only accelerated the discovery process but also minimized experimental trials, thereby reducing costs and environmental impact.

In addition to pharmaceutical applications, l-bromo-l-fluorol-prop-l-ylnyl benzene has shown promise in materials science. Its ability to form stable polymers through cross-coupling reactions has led to the development of novel conductive polymers and organic semiconductors. These materials are critical components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The unique electronic properties imparted by the bromo and fluoro substituents make this compound an attractive candidate for designing advanced functional materials.

The synthesis of l-bromo-l-fluorol-prop-l-ylnyl benzene typically involves multi-step organic transformations starting from commercially available precursors. A common approach involves the bromination and fluorination of benzene derivatives followed by Sonogashira coupling with propargyl halides. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, making them more accessible for large-scale production.

The safety profile of l-bromo-l-fluorol-prop-l-ylnyl benzene is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, appropriate handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to prevent skin contact and inhalation exposure.

In conclusion,l-bromo-l-fluorol-prop-l-ylnyl benzene (CAS No: 2229507-S7-S5) is a multifunctional organic compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in modern chemical science.